Cas no 675145-18-3 (L-Valinamide, N-acetyl-L-valyl-L-valyl-L-seryl-L-valyl-)

• Product Name: L-Valinamide, N-acetyl-L-valyl-L-valyl-L-seryl-L-valyl-
• CAS No: 675145-18-3
• MF: C₂₅H₄₆N₆O₇
• MW: 542.668746471405
• CID: 394706
• PubChem ID: 11214884
• Update Time: 2025-04-19

L-Valinamide, N-acetyl-L-valyl-L-valyl-L-seryl-L-valyl- Chemical and Physical Properties

Names and Identifiers

• L-Valinamide, N-acetyl-L-valyl-L-valyl-L-seryl-L-valyl-
• (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-acetamido-3-methylbutanoyl]amino]-3-methylbutanoyl]amino]-3-hydroxypropanoyl]amino]-3-methylbutanoyl]amino]-3-methylbutanamide
• 675145-18-3
• DTXSID20458948

• Inchi： 1S/C25H46N6O7/c1-11(2)17(21(26)34)29-25(38)20(14(7)8)30-22(35)16(10-32)28-23(36)19(13(5)6)31-24(37)18(12(3)4)27-15(9)33/h11-14,16-20,32H,10H2,1-9H3,(H2,26,34)(H,27,33)(H,28,36)(H,29,38)(H,30,35)(H,31,37)/t16-,17-,18-,19-,20-/m0/s1
• InChI Key： YRCKOIZMHGUPMR-HVTWWXFQSA-N
• SMILES： O=C([C@H](C(C)C)NC([C@H](C(C)C)NC(C)=O)=O)N[C@@H](CO)C(N[C@H](C(N[C@H](C(N)=O)C(C)C)=O)C(C)C)=O

Computed Properties

• Exact Mass: 542.34308
• Monoisotopic Mass: 542.34279783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• Rotatable Bond Count: 15
• Complexity: 859
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 209Ų

Experimental Properties

• PSA: 208.82